molecular formula C22H18FN3O4S B2572419 3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide CAS No. 898455-88-4

3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

Cat. No. B2572419
CAS RN: 898455-88-4
M. Wt: 439.46
InChI Key: JYSCEKOEBGCARS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H18FN3O4S and its molecular weight is 439.46. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Selective Inhibitors Development

Compounds related to "3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide" have been synthesized and evaluated for their inhibitory activities. For example, derivatives have been studied for their ability to selectively inhibit cyclooxygenase-2 (COX-2) over cyclooxygenase-1 (COX-1), indicating potential for the treatment of conditions like rheumatoid arthritis, osteoarthritis, and acute pain without the side effects associated with non-selective COX inhibitors (Hashimoto et al., 2002).

Antimicrobial and Antiviral Activities

Quinazoline derivatives, closely related to the chemical structure , have shown significant antimicrobial and antihypertensive activities. These compounds have been synthesized and tested, demonstrating potent effects against various microbial strains, which positions them as candidates for further development into antimicrobial agents (Rahman et al., 2014). Additionally, derivatives have displayed potent anti-dengue virus activities, highlighting their potential as antiviral agents (Lee et al., 2017).

Fluorescence and Photodynamic Therapy

Compounds with similar structures have been developed with high singlet oxygen quantum yields, making them suitable for applications in photodynamic therapy, a treatment method for cancer. Their photophysical and photochemical properties suggest potential use as photosensitizers in medical treatments (Pişkin et al., 2020).

Herbicidal Applications

Research has also extended into agrochemicals, where triazolinone derivatives incorporating the benzenesulfonamide moiety have been synthesized and shown to possess herbicidal activities, targeting specific plant enzymes to control unwanted vegetation, demonstrating the compound's versatility beyond medicinal applications (Luo et al., 2008).

Enantioselective Fluorination

Derivatives have been utilized in synthetic chemistry for enantioselective fluorination, indicating their role in creating stereoselectively fluorinated compounds, which are valuable in drug development and other chemical synthesis applications (Yasui et al., 2011).

properties

IUPAC Name

3-fluoro-4-methoxy-N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H18FN3O4S/c1-14-24-20-6-4-3-5-18(20)22(27)26(14)16-9-7-15(8-10-16)25-31(28,29)17-11-12-21(30-2)19(23)13-17/h3-13,25H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JYSCEKOEBGCARS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)NS(=O)(=O)C4=CC(=C(C=C4)OC)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H18FN3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

439.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-fluoro-4-methoxy-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.